4-Bromo-2-{[(2,4-dimethoxyphenyl)amino]methyl}phenol

• IUPAC Name: 4-bromo-2-[(2,4-dimethoxyanilino)methyl]phenol
• InChI: InChI=1S/C15H16BrNO3/c1-19-12-4-5-13(15(8-12)20-2)17-9-10-7-11(16)3-6-14(10)18/h3-8,17-18H,9H2,1-2H3
• InChI Key: YMOUERFODBEGRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NCC2=C(C=CC(=C2)Br)O)OC
• Molecular Formula: C15H16BrNO3
• Molecular Weight: 338.20 g/mol
• CAS No.: 329777-33-5

Description

4-Bromo-2-{[(2,4-dimethoxyphenyl)amino]methyl}phenol is a useful research compound. Its molecular formula is C15H16BrNO3 and its molecular weight is 338.201. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Studies

• 4-Bromo-2-{[(2,4-dimethoxyphenyl)amino]methyl}phenol has been used in the synthesis of various chemical compounds. For instance, it has been involved in the creation of indazol derivatives, as demonstrated in a study by Sucrow, Fehlauer, and Sandmann (1977). These derivatives have potential applications in pharmaceuticals and materials science (Sucrow, Fehlauer, & Sandmann, 1977).

Metabolic Pathways Analysis

• The compound plays a role in the study of metabolic pathways. Carmo et al. (2005) used similar brominated compounds to analyze metabolic processes in various species, providing insights into the metabolic behavior of brominated phenethylamines (Carmo et al., 2005).

Pharmaceutical Research

• In pharmaceutical research, derivatives of this compound have been studied for their inhibitory properties against enzymes like carbonic anhydrase. Such studies, like the one conducted by Balaydın et al. (2012), can lead to the development of new drugs for treating conditions like glaucoma and epilepsy (Balaydın et al., 2012).

Material Science

• This compound has been utilized in material science for synthesizing new materials with potential applications. For example, Amudha, Thirumavalavan, and Kandaswamy (1999) explored its use in the creation of novel copper(II) complexes, which could have implications in catalysis and material fabrication (Amudha, Thirumavalavan, & Kandaswamy, 1999).

Biochemistry and Catalysis

• The compound's role in biochemistry and catalysis is also noteworthy. Higuchi et al. (1994) studied its involvement in the formation of dinuclear manganese(II) complexes, which have applications in enzymatic reactions and as catalysts in various industrial processes (Higuchi et al., 1994).